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Compound of Interest

Compound Name: (1S5,2S,3R)-DT-061

Cat. No.: B15575927

Introduction

DT-061, also known as SMAP, is a potent, orally bioavailable small molecule activator of
Protein Phosphatase 2A (PP2A).[1][2][3] PP2A is a critical serine/threonine phosphatase that
functions as a tumor suppressor in various signaling pathways.[4] Dysregulation of PP2A is
implicated in the development and progression of several cancers. DT-061 has been shown to
reactivate PP2A, leading to anti-tumor effects, particularly in KRAS-mutant and MYC-driven
cancers.[2][3][4] This document provides detailed protocols for the preparation of DT-061 stock
solutions using dimethyl sulfoxide (DMSO) for research applications.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of DT-061.
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Property Value Reference
N-((1R,2R,3S)-2-hydroxy-3-
(10H-phenoxazin-10-

IUPAC Name yl)cyclohexyl)-4- [2]
(trifluoromethoxy)benzenesulfo
namide

Synonyms DTO061, SMAP [2]

CAS Number 1809427-19-7 [11[2][3]

Molecular Formula C25H23F3N205S [11121[3]

Molecular Weight 520.52 g/mol [L1[2113][5]

Appearance Solid powder [2]

Purity >98% (lot-specific) [2]

Solubility in DMSO

100 mg/mL (192.11 mM)

[1]5]

Storage of Solid

-20°C for long term (months to

years)

[2]

Stock Solution Storage

-20°C for 1 month, -80°C for 6

months

[6]7]

Experimental Protocols
Materials and Equipment

e DT-061 solid powder

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.medkoo.com/products/30370
https://www.medkoo.com/products/30370
https://www.selleckchem.com/datasheet/dt-061-smap-S877401-DataSheet.html
https://www.medkoo.com/products/30370
https://www.bioscience.co.uk/product~933914
https://www.selleckchem.com/datasheet/dt-061-smap-S877401-DataSheet.html
https://www.medkoo.com/products/30370
https://www.bioscience.co.uk/product~933914
https://www.selleckchem.com/datasheet/dt-061-smap-S877401-DataSheet.html
https://www.medkoo.com/products/30370
https://www.bioscience.co.uk/product~933914
https://www.selleckchem.com/products/dt-061-smap.html
https://www.medkoo.com/products/30370
https://www.medkoo.com/products/30370
https://www.selleckchem.com/datasheet/dt-061-smap-S877401-DataSheet.html
https://www.selleckchem.com/products/dt-061-smap.html
https://www.medkoo.com/products/30370
https://www.medchemexpress.com/DT-061.html
https://www.medchemexpress.com/1s-2s-3r-dt-061.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

DT-061 is for research use only and not for human or veterinary use.[2][3]
+ Handle DT-061 powder in a well-ventilated area or a chemical fume hood.

 DMSO is a potent solvent that can facilitate the absorption of substances through the skin.
Avoid direct contact with skin and eyes.

o Wear appropriate PPE at all times.

o Consult the Material Safety Data Sheet (MSDS) for DT-061 and DMSO for complete safety
information.

Protocol for Preparing a 10 mM DT-061 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DT-061 in DMSO.
3.1. Calculation of Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight (520.52 g/mol ) / 1000
Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) =1 mL x 10 mmol/L x 520.52 g/mol / 1000 = 5.2052 mg

3.2. Step-by-Step Procedure

e Equilibrate DT-061: Allow the vial of DT-061 solid powder to reach room temperature before
opening to prevent condensation.
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Weigh DT-061: Carefully weigh out the calculated mass (e.g., 5.21 mg) of DT-061 powder
and place it into a sterile microcentrifuge tube or amber vial.

Add DMSO: Add the calculated volume of fresh, anhydrous DMSO to the tube containing the
DT-061 powder. For a 10 mM solution with 5.21 mg of DT-061, you would add 1 mL of
DMSO. It is crucial to use fresh DMSO as moisture can reduce the solubility of the
compound.[5]

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[6][7]

Protocol for Preparing Working Solutions

For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the appropriate cell culture medium.

Thaw Stock Solution: Thaw an aliquot of the 10 mM DT-061 stock solution at room
temperature.

Prepare Intermediate Dilutions (Optional but Recommended): To avoid pipetting very small
volumes and to ensure accuracy, prepare an intermediate dilution of the stock solution in cell
culture medium. For example, dilute the 10 mM stock 1:100 in medium to create a 100 uM
intermediate solution.

Prepare Final Working Solution: Add the required volume of the intermediate solution (or the
stock solution for higher concentrations) to the cell culture medium to achieve the desired
final concentration. For example, to achieve a final concentration of 10 uM in a 1 mL culture
volume, add 100 pL of the 100 puM intermediate solution.

Mix and Use Immediately: Gently mix the final working solution and add it to the cells.
Ensure the final concentration of DMSO in the culture medium is low (typically <0.5%) to
avoid solvent-induced cytotoxicity.
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Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for DT-061 Stock Solution Preparation
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Caption: Workflow for preparing DT-061 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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